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An In-depth Technical Guide to N-[Tris(hydroxymethyl)methyl]acrylamide
CAS Number: 13880-05-2[1]

This guide provides a comprehensive overview of N-[Tris(hydroxymethyl)methyl]acrylamide
(THMA), a versatile monomer pivotal in the development of advanced hydrogels and
biomaterials. It is intended for researchers, scientists, and professionals in drug development,
offering detailed technical data, experimental protocols, and visualizations to facilitate its
application in research and development.

Physicochemical and Safety Data

N-[Tris(hydroxymethyl)methyl]acrylamide, also known as NAT or TRIS-acrylamide, is a
hydrophilic monomer valued for its biocompatibility and the functional versatility imparted by its
acrylamide and multiple hydroxyl groups.[1][2]

Table 1: Physicochemical Properties of N-[Tris(hydroxymethyl)methyl]acrylamide
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Property Value References
CAS Number 13880-05-2 [1]
Molecular Formula C7H13NOa4 [3]
Molecular Weight 175.18 g/mol [1]
Appearance White crystals or crystalline 3]
powder
Melting Point 136-141 °C [1]
Solubility Soluble in water [3]
Purity 298.5% (HPLC)
Hygroscopicity Hygroscopic [3114]
Light Sensitivity Light sensitive [3114]

Table 2: Safety Information for N-[Tris(hydroxymethyl)methyl]acrylamide

Hazard Statement

Precautionary Statement

H302 - Harmful if swallowed

P261 - Avoid breathing

dust/fume/gas/mist/vapors/spray

H315 - Causes skin irritation

P280 - Wear protective gloves/protective

clothing/eye protection/face protection

H319 - Causes serious eye irritation

P305 + P351 + P338 - IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.

H335 - May cause respiratory irritation

This information is derived from the Safety Data Sheet (SDS).[4] Always consult the full SDS

before handling the chemical.
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Synthesis and Polymerization

The synthesis of THMA typically involves the acylation of Tris(hydroxymethyl)aminomethane
(TRIS) with an acrylic acid derivative. The resulting monomer can then be polymerized to form
hydrogels through free-radical polymerization.

Experimental Protocol: Synthesis of N-
[Tris(hydroxymethyl)methyl]acrylamide

While a specific, detailed protocol for THMA synthesis is not readily available in the provided
search results, a general procedure can be inferred from the synthesis of similar N-substituted
acrylamides.[5] The following is a representative protocol:

Materials:

Tris(hydroxymethyl)aminomethane (TRIS)

Acryloyl chloride

Sodium hydroxide (NaOH)

Dichloromethane (CH2Cl2)

Hydroquinone (polymerization inhibitor)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Dissolve TRIS in an aqueous solution of NaOH.

Add a small amount of hydroquinone to inhibit polymerization.

Cool the solution in an ice bath.

Separately, dissolve acryloyl chloride in dichloromethane.
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e Slowly add the acryloyl chloride solution to the TRIS solution with vigorous stirring,
maintaining a low temperature.

» Continue stirring for 2-4 hours at room temperature.

o Separate the organic layer and wash it with brine.

e Dry the organic layer over anhydrous MgSOa.

 Filter and evaporate the solvent under reduced pressure to obtain the crude product.

o Recrystallize the product from a suitable solvent system (e.g., ethyl acetate/hexane) to yield
pure N-[Tris(hydroxymethyl)methyl]acrylamide.

Experimental Protocol: Free-Radical Polymerization for

Hydrogel Formation

Poly(N-[Tris(hydroxymethyl)methyl]acrylamide) (PTHMA) hydrogels can be synthesized by
free-radical polymerization. The properties of the resulting hydrogel can be tuned by varying
the concentration of the monomer, crosslinker, and initiator.

Materials:

N-[Tris(hydroxymethyl)methyl]acrylamide (THMA)

N,N'-methylenebisacrylamide (BIS) (crosslinker)

Ammonium persulfate (APS) (initiator)

N,N,N',N'-tetramethylethylenediamine (TEMED) (catalyst)

Deionized water

Procedure:

» Prepare a stock solution of THMA and BIS in deionized water at the desired concentrations.
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» Degas the solution for at least 15 minutes by bubbling nitrogen gas through it to remove
oxygen, which can inhibit polymerization.

e Add APS to the solution and mix gently.

e Add TEMED to initiate the polymerization. The amount of TEMED will affect the
polymerization rate.

e Quickly pour the solution into a mold of the desired shape.

 Allow the solution to polymerize at room temperature for at least 30 minutes, or until a solid
gel is formed.

 After polymerization, the hydrogel can be removed from the mold and washed extensively
with deionized water to remove any unreacted monomers and initiators.

Hydrogel Characterization and Properties

PTHMA hydrogels are highly hydrophilic and biocompatible, making them suitable for various
biomedical applications. Their mechanical and swelling properties are critical for their function
in applications like drug delivery and tissue engineering.[6][7]

Table 3: Properties of Poly(N-[Tris(hydroxymethyl)methyl]acrylamide) Hydrogels
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Typical
Property Description Values/Observation References
S
Varies significantly
The ratio of the weight  with crosslinker type
of the swollen and concentration.
hydrogel to the weight ~ Hydrogels with more
Swelling Ratio yered J yered - [8]
of the dry hydrogel. It hydrophilic and longer
indicates the water crosslinkers exhibit
absorption capacity. higher water
absorption.
The percentage of
o ) Can be modulated by
Equilibrium Water water in the hydrogel o
o the crosslinking [8]
Content (EWC) at equilibrium ]
) density.
swelling.
A measure of the
) Can be tuned by
hydrogel's stiffness. It o
) i adjusting the
is crucial for
Elastic Modulus S monomer and [8]
mimicking the
] ) crosslinker
mechanical properties )
concentrations.

of biological tissues.

Biocompatibility

The ability of the
hydrogel to perform
with an appropriate
host response in a

specific application.

Polyacrylamide-based
hydrogels generally

- [61[7]
exhibit good

biocompatibility.[6][7]

Applications in Drug Development

The porous and hydrophilic nature of PTHMA hydrogels makes them excellent candidates for
controlled drug delivery systems.[9][10] Drugs can be loaded into the hydrogel matrix and
released in a sustained manner.[9]

Experimental Protocol: Drug Loading and Release Study
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The following protocol outlines a general method for loading a model drug into a PTHMA
hydrogel and studying its release kinetics.

Materials:

PTHMA hydrogel

Model drug (e.g., ibuprofen, methylene blue)

Phosphate-buffered saline (PBS) at physiological pH (7.4)

UV-Vis spectrophotometer

Procedure:

Drug Loading:

Prepare a stock solution of the model drug in PBS.
e Immerse a pre-weighed dry PTHMA hydrogel in the drug solution.

» Allow the hydrogel to swell and absorb the drug solution for 24-48 hours at a specific
temperature (e.g., 37°C).

» After loading, remove the hydrogel, gently blot the surface to remove excess solution, and
weigh it.

o Determine the amount of drug loaded by measuring the decrease in the drug concentration
in the supernatant using a UV-Vis spectrophotometer.

Drug Release:
e Place the drug-loaded hydrogel in a known volume of fresh PBS (pH 7.4).

o At predetermined time intervals, withdraw a small aliquot of the release medium and replace
it with fresh PBS to maintain sink conditions.
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e Measure the concentration of the released drug in the aliquots using a UV-Vis
spectrophotometer.

o Calculate the cumulative percentage of drug released over time.

While specific data for THMA hydrogels is limited, studies on similar polyacrylamide hydrogels
demonstrate that the release rate can be controlled by modifying the hydrogel's crosslinking
density.[11]

Visualizations
Synthesis and Polymerization Workflow

Click to download full resolution via product page

Caption: Workflow for the synthesis of THMA monomer and its subsequent polymerization into

a hydrogel.

Application in 3D Cell Culture

PTHMA hydrogels can be used to create three-dimensional (3D) cell culture environments that
mimic the native extracellular matrix (ECM), influencing cell behavior such as adhesion,
proliferation, and differentiation.[7][12][13][14][15]
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Caption: Use of PTHMA hydrogels as a scaffold for 3D cell culture to mimic the ECM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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